Hexacosanoic Acid
Hexacosanoic Acid
Hexacosanoic acid is a 26-carbon, straight-chain, saturated fatty acid. It is a very long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a cerotate.
Cerotic acid, also known as C26:0 or N-hexacosanoate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Cerotic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cerotic acid has been found in human endocrine gland tissue, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, cerotic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Cerotic acid exists in all eukaryotes, ranging from yeast to humans. In humans, cerotic acid is involved in the adrenoleukodystrophy, X-linked pathway and the Beta oxidation OF very long chain fatty acids pathway. Cerotic acid is also involved in the metabolic disorder called carnitine-acylcarnitine translocase deficiency. Outside of the human body, cerotic acid can be found in a number of food items such as fig, sugar apple, potato, and mung bean. This makes cerotic acid a potential biomarker for the consumption of these food products. Cerotic acid is a potentially toxic compound. Cerotic acid has been found to be associated with several diseases known as d-bifunctional protein deficiency, adrenoleukodystrophy, neonatal, adrenomyeloneuropathy, and pseudoneonatal adrenoleukodystrophy; cerotic acid has also been linked to the inborn metabolic disorders including peroxisomal biogenesis defect.
Cerotic acid, also known as C26:0 or N-hexacosanoate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Cerotic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cerotic acid has been found in human endocrine gland tissue, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, cerotic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Cerotic acid exists in all eukaryotes, ranging from yeast to humans. In humans, cerotic acid is involved in the adrenoleukodystrophy, X-linked pathway and the Beta oxidation OF very long chain fatty acids pathway. Cerotic acid is also involved in the metabolic disorder called carnitine-acylcarnitine translocase deficiency. Outside of the human body, cerotic acid can be found in a number of food items such as fig, sugar apple, potato, and mung bean. This makes cerotic acid a potential biomarker for the consumption of these food products. Cerotic acid is a potentially toxic compound. Cerotic acid has been found to be associated with several diseases known as d-bifunctional protein deficiency, adrenoleukodystrophy, neonatal, adrenomyeloneuropathy, and pseudoneonatal adrenoleukodystrophy; cerotic acid has also been linked to the inborn metabolic disorders including peroxisomal biogenesis defect.
Brand Name:
Vulcanchem
CAS No.:
506-46-7
VCID:
VC0028565
InChI:
InChI=1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C26H52O2
Molecular Weight:
396.7 g/mol
Hexacosanoic Acid
CAS No.: 506-46-7
Reference Standards
VCID: VC0028565
Molecular Formula: C26H52O2
Molecular Weight: 396.7 g/mol
| CAS No. | 506-46-7 |
|---|---|
| Product Name | Hexacosanoic Acid |
| Molecular Formula | C26H52O2 |
| Molecular Weight | 396.7 g/mol |
| IUPAC Name | hexacosanoic acid |
| Standard InChI | InChI=1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28) |
| Standard InChIKey | XMHIUKTWLZUKEX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Appearance | Unit:25 mgSolvent:nonePurity:99%Physical solid |
| Melting Point | 88.5 °C 88.5°C |
| Physical Description | Solid |
| Description | Hexacosanoic acid is a 26-carbon, straight-chain, saturated fatty acid. It is a very long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a cerotate. Cerotic acid, also known as C26:0 or N-hexacosanoate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Cerotic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cerotic acid has been found in human endocrine gland tissue, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, cerotic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Cerotic acid exists in all eukaryotes, ranging from yeast to humans. In humans, cerotic acid is involved in the adrenoleukodystrophy, X-linked pathway and the Beta oxidation OF very long chain fatty acids pathway. Cerotic acid is also involved in the metabolic disorder called carnitine-acylcarnitine translocase deficiency. Outside of the human body, cerotic acid can be found in a number of food items such as fig, sugar apple, potato, and mung bean. This makes cerotic acid a potential biomarker for the consumption of these food products. Cerotic acid is a potentially toxic compound. Cerotic acid has been found to be associated with several diseases known as d-bifunctional protein deficiency, adrenoleukodystrophy, neonatal, adrenomyeloneuropathy, and pseudoneonatal adrenoleukodystrophy; cerotic acid has also been linked to the inborn metabolic disorders including peroxisomal biogenesis defect. |
| Synonyms | Cerotic Acid; Ceratinic Acid; Ceric Acid; Cerinic Acid; Cerylic Acid; NSC 4205; n-Hexacosanoic Acid; |
| Reference | 1. S. Fourcade et al. “Valproic acid induces antioxidant effects in X-linked adrenoleukodystrophy” Human Molecular Genetics, vol. 19 pp. 2005-2014, 20102. A. Kume et al. “High levels of saturated very long-chain fatty acid (hexacosanoic acid; C26:0) in whole blood are associated with metabolic syndrome inJapanese men” Diabetes Research and Clinical Practice, vol. 80 pp. 259-264, 20083. 3. A. Millar et al. “CUT1, an Arabidopsis Gene Required for Cuticular Wax Biosynthesis and Pollen Fertility, Encodes a Very-Long-Chain Fatty AcidCondensing Enzyme” Plant Cell, Vol. 11 pp. 825-838, 19994. P. Tvrdika et al. “Role of a New Mammalian Gene Family in the Biosynthesis of Very Long Chain Fatty Acids and Sphingolipids” Journal of CellBiology, Vol. 149(3) pp. 707, 2000 |
| PubChem Compound | 10469 |
| Last Modified | Nov 11 2021 |
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